Cas no 807320-37-2 (5H-1,2,4-Triazolo[4,3-a][1,4]diazepine,6,7,8,9-tetrahydro-9-methyl-3-(trifluoromethyl)-)
807320-37-2 structure
Product Name:5H-1,2,4-Triazolo[4,3-a][1,4]diazepine,6,7,8,9-tetrahydro-9-methyl-3-(trifluoromethyl)-
CAS No:807320-37-2
MF:C8H11F3N4
MW:220.194951295853
CID:714907
PubChem ID:45097648
Update Time:2025-04-19
5H-1,2,4-Triazolo[4,3-a][1,4]diazepine,6,7,8,9-tetrahydro-9-methyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine,6,7,8,9-tetrahydro-9-methyl-3-(trifluoromethyl)-
- 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine,6,7,8,9-tetrahydro-9-methyl-3-(trifluoromethyl)-(9CI)
- 807320-37-2
- 9-methyl-3-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a][1,4]diazepine
-
- Inchi: 1S/C8H11F3N4/c1-5-6-13-14-7(8(9,10)11)15(6)4-2-3-12-5/h5,12H,2-4H2,1H3
- InChI Key: AYLCVQLRCMPZPD-UHFFFAOYSA-N
- SMILES: FC(C1=NN=C2C(C)NCCCN21)(F)F
Computed Properties
- Exact Mass: 220.09358085g/mol
- Monoisotopic Mass: 220.09358085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 42.7Ų
5H-1,2,4-Triazolo[4,3-a][1,4]diazepine,6,7,8,9-tetrahydro-9-methyl-3-(trifluoromethyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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